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Compound of Interest

Compound Name: Sodium trifluoroacetate-13C2

Cat. No.: B586808

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sodium trifluoroacetate-3Cz, a
stable isotope-labeled compound critical for a range of applications in analytical chemistry,
particularly in mass spectrometry and nuclear magnetic resonance spectroscopy. This
document details its chemical identity, properties, and its primary application as an internal
standard for the quantification of trifluoroacetic acid and related fluorinated compounds.

Chemical Identity and Synonyms

Sodium trifluoroacetate-13C: is the sodium salt of trifluoroacetic acid that has been isotopically
labeled with two Carbon-13 atoms. This labeling provides a distinct mass shift, making it an
ideal internal standard for analytical applications.[1]

Below is a summary of its various synonyms, alternate names, and chemical identifiers.
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Category Identifier
Systematic Name sodium;2,2,2-trifluoroacetate-13Cz
Common Synonyms Trifluoroacetic Acid-*3C2 Sodium Salt[2]

Sodium Trifluoromethanecarboxylate-13C2[2]

Sodium Trifluoroacetic Acid Salt-*3C2[2]

Sodium Trifluoro(1,2-13C2)acetate[3]

TFA-sodium-13C2[3]

Isotopically labeled TFA sodium salt[3]

Trifluoroacetic acid -13C sodium salt[3]

Sodium perfluoroacetate-13CJ[3]

Acetic acid -13C, trifluoro-, sodium salt[3]

CAS Number 1794767-05-7[4]

Unlabeled CAS Number 2923-18-4[4]

Physicochemical Properties

A compilation of the key physicochemical properties of Sodium trifluoroacetate-3C: is provided
below. This data is essential for its proper handling, storage, and use in experimental settings.
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Property Value Source
Molecular Formula 13C2F3NaO:2 [4]
Molecular Weight 137.99 g/mol [2][3][4]
Appearance White to off-white solid/powder  [3][5]
] ] >235 °CJ[3] or 180 - 183 °C[5] Multiple sources report varying
Melting Point . .
[6] melting points.
Soluble in water.[7] May also
Solubility be soluble in DMSO, Ethanol,
or DMF.[6]
Stability Very hygroscopic.[2]
Store at +4°C for short-term.[4]
For long-term storage as a
powder, -20°C for up to 3
Storage

years is recommended. In
solvent, store at -80°C for up
to 6 months.[6]

Applications in Research and Development

The primary application of Sodium trifluoroacetate-3C: is as an internal standard in quantitative
analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS) and
nuclear magnetic resonance (NMR) spectroscopy.[1] Its use is crucial for the accurate
quantification of trifluoroacetic acid (TFA), a common counterion in pharmaceutical
preparations and a metabolite of some fluorinated drugs, as well as other per- and
polyfluoroalkyl substances (PFAS).[8]

Isotope Dilution Mass Spectrometry (IDMS)

In LC-MS-based methods, Sodium trifluoroacetate-3C:z serves as an ideal internal standard for
isotope dilution analysis. The principle of this technique is to add a known amount of the
isotopically labeled standard to a sample before processing. The labeled standard co-elutes
with the unlabeled analyte and experiences similar matrix effects and ionization suppression or
enhancement. By measuring the ratio of the analyte to the internal standard, accurate
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quantification can be achieved, compensating for variations in sample preparation and
instrument response.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In 13C NMR spectroscopy, while less common for routine quantification compared to MS, 13C-
labeled compounds can be used as internal standards for concentration determination,
especially when a high degree of accuracy is required.[9][10] They can also serve as reference
compounds for chemical shift calibration.

Experimental Protocols

While specific experimental protocols are highly dependent on the matrix being analyzed and
the instrumentation used, the following sections provide generalized methodologies for the use
of Sodium trifluoroacetate-13C- as an internal standard.

General Workflow for use as an Internal Standard

The following diagram illustrates a typical workflow for using Sodium trifluoroacetate-3C- as an
internal standard in a quantitative analytical method.
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Internal Standard Workflow

Sample Preparation for LC-MS/MS Analysis of Aqueous
Samples (e.g., Environmental Water)
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This protocol outlines the general steps for preparing aqueous samples for the analysis of TFA
and other short-chain PFAS using Sodium trifluoroacetate-13Cz as an internal standard.

e Preparation of Internal Standard Stock Solution:

o Accurately weigh a known amount of Sodium trifluoroacetate-3C2 and dissolve it in a high-
purity solvent (e.g., methanol or water) to prepare a concentrated stock solution.

o Perform serial dilutions to create a working solution at a concentration appropriate for
spiking into samples.

o Sample Collection and Preservation:
o Collect water samples in polypropylene containers to minimize adsorption of PFAS.

o Preserve samples as required by the specific analytical method (e.g., addition of a
preservative, storage at 4°C).

e Spiking with Internal Standard:

o To a known volume of the water sample, add a precise volume of the Sodium
trifluoroacetate-13C2 working solution.

o Sample Extraction and Cleanup (if necessary):

o For trace analysis, solid-phase extraction (SPE) may be required to concentrate the
analytes and remove matrix interferences.

o The choice of SPE sorbent and elution solvents will depend on the specific PFAS being
analyzed.

e Final Extract Preparation:

o The eluate from the SPE cartridge is typically evaporated and reconstituted in a solvent
compatible with the LC mobile phase (e.g., a mixture of methanol and water).

Instrumental Analysis by LC-MS/MS
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e Liquid Chromatography (LC):

o An appropriate LC column (e.g., a C18 or anion-exchange column) is used to separate the
target analytes from other components in the sample extract.

o The mobile phase composition and gradient are optimized to achieve good
chromatographic resolution.

e Mass Spectrometry (MS/MS):

o The mass spectrometer is operated in negative ion mode using electrospray ionization
(ESI).

o Multiple Reaction Monitoring (MRM) is typically used for quantification, monitoring specific
precursor-to-product ion transitions for both the unlabeled analyte and the *3C-labeled
internal standard.

Logical Relationship for Quantification

The quantification of the target analyte is based on the ratio of its peak area to the peak area of
the 13C-labeled internal standard. This relationship is illustrated in the following diagram.
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Safety and Handling

Sodium trifluoroacetate-13C2 should be handled in accordance with its Safety Data Sheet

Quantification Logic Diagram

(SDS). ltis classified as fatal if swallowed.[5] Appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat, should be worn when handling the solid
material and its solutions. Work should be conducted in a well-ventilated area or a fume hood.
Due to its hygroscopic nature, it should be stored in a tightly sealed container in a dry

environment.[2]
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This technical guide provides a foundational understanding of Sodium trifluoroacetate-*3C- for
its effective and safe use in research and development. For specific applications, further
method development and validation will be necessary to meet the requirements of the
analytical task.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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